Cas no 1179533-31-3 (Benzyl (1-aminopropan-2-yl)carbamate)

• Product Name: Benzyl (1-aminopropan-2-yl)carbamate
• CAS No: 1179533-31-3
• Molecular Formula: C₁₁H₁₆N₂O₂
• Molecular Weight: 208.256942749023
• MDL: MFCD16660172
• CID: 2134275
• PubChem ID: 20254264

Benzyl (1-aminopropan-2-yl)carbamate Properties

Names and Identifiers

• 2-N-CBZ-propane-1,2-diamine
• Benzyl (1-aminopropan-2-yl)carbamate
• (phenylmethyl) N-(1-azanylpropan-2-yl)carbamate
• A824879
• N-(1-aminopropan-2-yl)carbamic acid (phenylmethyl) ester
• (2-Amino-1-methyl-ethyl)-carbamic acid benzyl ester
• SB37040
• DB-013676
• SB36747
• SCHEMBL856096
• benzyl N-(1-aminopropan-2-yl)carbamate
• DB-069050
• (r)-(2-amino-1-methyl-ethyl)-carbamic acid benzyl ester
• (s)-(2-amino-1-methyl-ethyl)-carbamic acid benzyl ester
• SB31035
• Benzyl(1-aminopropan-2-yl)carbamate
• WS-01929
• DB-061237
• Benzyl (R)-(1-aminopropan-2-yl)carbamate
• 1179533-31-3
• CS-0416155
• W13061

• MDL： MFCD16660172
• InChIKey： GGFHGJCSVCTZJU-UHFFFAOYSA-N
• Inchi： 1S/C11H16N2O2/c1-9(7-12)13-11(14)15-8-10-5-3-2-4-6-10/h2-6,9H,7-8,12H2,1H3,(H,13,14)
• SMILES： O(C(NC(C)CN)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 208.121177757g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 208.121177757g/mol
• Heavy Atom Count: 15
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 64.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls